molecular formula C11H11NO2S B8667438 3-(2-mercaptoethyl)-1H-indole-2-carboxylic acid CAS No. 560131-39-7

3-(2-mercaptoethyl)-1H-indole-2-carboxylic acid

Cat. No.: B8667438
CAS No.: 560131-39-7
M. Wt: 221.28 g/mol
InChI Key: ZESOSFOWJZBFPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-mercaptoethyl)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

560131-39-7

Molecular Formula

C11H11NO2S

Molecular Weight

221.28 g/mol

IUPAC Name

3-(2-sulfanylethyl)-1H-indole-2-carboxylic acid

InChI

InChI=1S/C11H11NO2S/c13-11(14)10-8(5-6-15)7-3-1-2-4-9(7)12-10/h1-4,12,15H,5-6H2,(H,13,14)

InChI Key

ZESOSFOWJZBFPK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C(N2)C(=O)O)CCS

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a deoxygenated solution of 3-[2-(acetylthio)ethyl]-1H-indole-2-carboxylate (0.277 g, 1.0 mmol) in THF (5 mL) was added deoxygenated 0.5 N KOH (10 mL), and the mixture was stirred at room temperature under nitrogen for 20 hours. The volatile solvent was removed under reduced pressure and the resulting aqueous mixture was poured into a mixture of EtOAc/1 N HCl (10 mL/10 mL). The organic layer was dried over Na2SO4 and concentrated. The crude material was purified by silica gel chromatography (EtOAc/hexanes, 1/1) to give 0.150 g (0.68 mmol, 68% yield) of 3-(2-mercaptoethyl)-1H-indole-2-carboxylic acid as a white solid: 1H NMR (CDCl3) δ 1.49 (t, J=8.0 Hz, 1H), 2.91 (q, J=7.7 Hz, 2H), 3.48 (t, J=7.5 Hz, 2H), 7.19 (ddd, J=1.3, 6.6, and 8.1 Hz, 1H), 7.38 (t, J=7.4 Hz, 1H), 7.42 (d, J=8.1 Hz, 1H), 7.75 (d, J=8.1 Hz, 1H), 8.85 (s, 1H); 13C NMR (CDCl3) □ 25.4, 29.5, 112.0, 120.7, 121.1, 122.4, 124.7, 126.6, 127.9, 136.3, 167.0. Anal. Calcd. for C11H11NO2S: C, 59.71; H, 5.01; N, 6.33; S, 14.49. Found: C, 59.58; H, 5.07; N, 6.25; S, 14.28.
Name
3-[2-(acetylthio)ethyl]-1H-indole-2-carboxylate
Quantity
0.277 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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